Cas no 1023357-64-3 (Potassium-3-trifluoroboratopropanonic Acid Ethyl Ester)

• Product Name: Potassium-3-trifluoroboratopropanonic Acid Ethyl Ester
• CAS No: 1023357-64-3
• MF: C₅H₉BF₃KO₂
• MW: 208.02827334404
• CID: 857834
• Update Time: 2025-08-02

Potassium-3-trifluoroboratopropanonic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Potassium (3-ethoxy-3-oxopropyl)trifluoroborate
• potassium,(3-ethoxy-3-oxopropyl)-trifluoroboranuide
• Potassium-3-trifluoroboratopropanonic acid ethyl ester
• C-2126
• potassium (3-ethoxy-3-oxopropyl)trifluoroboranuide
• POTASSIUM 3-TRIFLUOROBORATOPROPIONATE ETHYL ESTER
• CHEMMAKER CMBC-00292
• Potassium [2-(ethoxycarbonyl)ethyl]trifluoroborate
• Potassium (3-ethoxy-3-oxoprop-1-yl)trifluoroborate
• PotassiuM 3-trifluoroboratopropaonoate ethyl ester
• Borate(1-), (3-ethoxy-3-oxopropyl)trifluoro-, potassium (1:1), (T-4)-
• Potassium-3-trifluoroboratopropanonic Acid Ethyl Ester

• Inchi： 1S/C5H9BF3O2.K/c1-2-11-5(10)3-4-6(7,8)9;/h2-4H2,1H3;/q-1;+1
• InChI Key： VOFZXFUJDBDILR-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 208.02800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 26.30000
• LogP: 1.78700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on Potassium-3-trifluoroboratopropanonic Acid Ethyl Ester

Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1023357-64-3, commonly referred to as Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a trifluoroborate group with an ethyl ester moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester in the synthesis of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can act as a versatile ligand, enabling the construction of highly porous and stable frameworks with tailored properties. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

One of the key features of Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester is its ability to undergo a wide range of chemical transformations. For instance, it has been employed in the synthesis of boron-containing organic compounds, which are known for their unique electronic and optical properties. Recent advancements in organoboron chemistry have further expanded the scope of its applications, particularly in the development of boron-based semiconductors and optoelectronic materials.

The synthesis of Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester typically involves multi-step reactions that require precise control over reaction conditions. Recent research has focused on optimizing these synthetic pathways to enhance yield and purity. For example, studies have explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process, making it more efficient and scalable for industrial applications.

In terms of physical properties, Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF has been well-documented, making it suitable for various solution-based chemical reactions. The compound's stability under thermal and oxidative conditions has also been investigated, with results indicating moderate stability that can be further improved through appropriate functionalization.

Another area where Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester has shown potential is in medicinal chemistry. Recent studies have explored its use as a precursor for bioactive compounds, particularly those with antiviral and anticancer properties. The trifluoroborate group is known to confer unique pharmacokinetic properties to molecules, making this compound an attractive candidate for drug discovery efforts.

From an environmental perspective, the ecological impact of Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester has been a subject of recent research. Studies have assessed its biodegradability under various environmental conditions, with findings suggesting that it undergoes slow degradation under aerobic conditions but exhibits higher persistence in anaerobic environments. These insights are crucial for understanding its potential impact on ecosystems and guiding responsible use in industrial settings.

In conclusion, Potassium-3-Trifluoroboratopropanonic Acid Ethyl Ester (CAS No. 1023357-64-3) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies is likely to grow even further.